Cas no 112279-62-6 (4-amino-3-bromo-2,5-difluorobenzonitrile)

• Product Name: 4-amino-3-bromo-2,5-difluorobenzonitrile
• CAS No: 112279-62-6
• MF: C₇H₃BrF₂N₂
• MW: 233.012927293777
• CID: 2123933
• PubChem ID: 14621019
• Update Time: 2025-09-28

4-amino-3-bromo-2,5-difluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-bromo-2,5-difluorobenzonitrile
• SB81046
• 112279-62-6
• MFCD16658642
• SCHEMBL332789
• 4-amino-3-bromo-2,5-difluoro-benzonitrile
• AKOS025393320
• CGPLHHFKFCRIEY-UHFFFAOYSA-N
• DA-15419
• DTXSID50562300
• CS-0329589

• MDL： MFCD16658642
• Inchi： 1S/C7H3BrF2N2/c8-5-6(10)3(2-11)1-4(9)7(5)12/h1H,12H2
• InChI Key： CGPLHHFKFCRIEY-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C#N)C=C(C=1N)F)F

Computed Properties

• Exact Mass: 231.94477Da
• Monoisotopic Mass: 231.94477Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 4-amino-3-bromo-2,5-difluorobenzonitrile

Comprehensive Overview of 4-amino-3-bromo-2,5-difluorobenzonitrile (CAS No. 112279-62-6)

4-amino-3-bromo-2,5-difluorobenzonitrile (CAS No. 112279-62-6) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and advanced material science. This brominated difluorobenzonitrile derivative is characterized by its unique molecular structure, which combines an amino group, a bromo substituent, and two fluorine atoms on a benzonitrile backbone. Such structural features make it a valuable intermediate in the synthesis of complex molecules, particularly in the development of novel heterocyclic compounds and bioactive molecules.

The growing interest in 4-amino-3-bromo-2,5-difluorobenzonitrile is closely tied to its versatile applications in modern chemistry. Researchers are increasingly exploring its potential as a building block for drug discovery, especially in the design of kinase inhibitors and antimicrobial agents. The presence of both electron-withdrawing (fluorine and nitrile) and electron-donating (amino) groups creates a unique electronic environment that can be exploited for structure-activity relationship (SAR) studies. This has become particularly relevant as the pharmaceutical industry seeks to develop more targeted therapies with improved efficacy and reduced side effects.

From a synthetic chemistry perspective, CAS 112279-62-6 presents interesting challenges and opportunities. The bromo substituent at the 3-position offers a handle for further functionalization through various cross-coupling reactions, such as Suzuki, Stille, or Buchwald-Hartwig couplings. Meanwhile, the difluoro pattern on the aromatic ring can influence both the compound's reactivity and its physical properties, including lipophilicity and metabolic stability. These characteristics align perfectly with current trends in fragment-based drug design and medicinal chemistry optimization, making it a compound of choice for many research teams.

The analytical characterization of 4-amino-3-bromo-2,5-difluorobenzonitrile typically involves advanced techniques such as NMR spectroscopy (particularly ¹⁹F NMR for the fluorine atoms), mass spectrometry, and HPLC purity analysis. The compound's physicochemical properties, including its melting point, solubility profile, and stability under various conditions, are crucial parameters for researchers working with this material. Recent publications have highlighted its use in the development of fluorescence probes and molecular sensors, capitalizing on the unique electronic properties imparted by its substitution pattern.

In the context of green chemistry and sustainable synthesis, there's growing interest in developing more efficient routes to 4-amino-3-bromo-2,5-difluorobenzonitrile. Current methods often involve multi-step sequences starting from commercially available difluorobenzonitrile precursors, with careful control of regioselectivity during bromination and amination steps. Researchers are investigating catalytic systems that could streamline this process while minimizing waste generation, responding to the pharmaceutical industry's push toward more environmentally friendly synthetic protocols.

The safety profile and handling considerations for 4-amino-3-bromo-2,5-difluorobenzonitrile are typical of aromatic compounds containing multiple functional groups. Standard laboratory precautions for handling fine chemicals apply, with particular attention to avoiding inhalation of dust and preventing skin contact. The compound's stability data and compatibility with common reagents make it suitable for a wide range of synthetic transformations, though as with all specialized intermediates, proper characterization of derivatives is essential.

Looking to future applications, CAS 112279-62-6 is positioned to play a role in several cutting-edge areas of research. Its structural features make it a candidate for incorporation into metal-organic frameworks (MOFs) and other advanced materials with potential applications in molecular electronics or catalysis. Additionally, the growing field of fluorinated pharmaceuticals continues to drive interest in such building blocks, as evidenced by the increasing number of FDA-approved drugs containing aromatic fluorine substituents.

For researchers sourcing 4-amino-3-bromo-2,5-difluorobenzonitrile, quality specifications are paramount. Reputable suppliers typically provide comprehensive analytical data, including HPLC chromatograms and spectroscopic characterization, to ensure the material meets the rigorous standards required for synthetic applications. The compound's shelf life and storage conditions (often recommended at 2-8°C under inert atmosphere) are additional practical considerations for laboratories working with this intermediate.

The commercial availability of 4-amino-3-bromo-2,5-difluorobenzonitrile has expanded in recent years, reflecting its growing importance in chemical research. While still considered a specialty chemical, its increasing use in high-throughput screening libraries and combinatorial chemistry approaches has made it more accessible to the research community. This trend is likely to continue as the demand for diversely functionalized aromatic building blocks grows in both academic and industrial settings.

In conclusion, 4-amino-3-bromo-2,5-difluorobenzonitrile (CAS No. 112279-62-6) represents a fascinating case study in how carefully designed molecular structures can enable diverse applications across multiple scientific disciplines. Its combination of halogen substituents, amino functionality, and nitrile group creates a versatile platform for chemical innovation, particularly in areas requiring precise control of molecular properties. As research continues to uncover new applications for this compound, its role in advancing synthetic methodology and materials science is expected to expand significantly in the coming years.